1-(4-Nitrophenyl)-3-azabicyclo[3.1.0]hexane

• CAS No.: 86215-45-4
• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 1-(4-nitrophenyl)-3-azabicyclo[3.1.0]hexane
• InChI: InChI=1S/C11H12N2O2/c14-13(15)10-3-1-8(2-4-10)11-5-9(11)6-12-7-11/h1-4,9,12H,5-7H2
• InChI Key: WYVXKKHXLDXLOM-UHFFFAOYSA-N
• Canonical SMILES: C1C2C1(CNC2)C3=CC=C(C=C3)[N+](=O)[O-]

Description

Molecular Architecture and Bicyclic Framework Analysis

The molecular formula of 1-(4-nitrophenyl)-3-azabicyclo[3.1.0]hexane is C₁₁H₁₂N₂O₂ , with a molecular weight of 204.22 g/mol . The core structure consists of a 3-azabicyclo[3.1.0]hexane system—a fused bicyclic framework comprising a three-membered cyclopropane ring and a five-membered pyrrolidine ring. The nitrogen atom occupies the bridgehead position of the pyrrolidine ring, while the 4-nitrophenyl group is attached to the cyclopropane ring at the 1-position.

The bicyclo[3.1.0]hexane skeleton introduces significant strain due to the cyclopropane moiety, with bond angles deviating from ideal tetrahedral geometry. X-ray diffraction studies of analogous compounds, such as N′-isopropylidenebicyclo[3.1.0]hexane-6-exo-carbohydrazide, reveal a boat conformation for the five-membered ring, which is flattened compared to cyclopentane. This flattening reduces angle strain but increases torsional strain, creating a unique electronic environment for the nitrogen atom.

Comparative analysis with the parent compound 3-azabicyclo[3.1.0]hexane (C₅H₉N, 83.13 g/mol) highlights the steric and electronic impact of the 4-nitrophenyl substituent. The nitro group at the para position introduces steric bulk and electron-withdrawing effects, which influence the compound’s reactivity and intermolecular interactions.

Preparation Methods

The synthesis of 1-(4-Nitrophenyl)-3-azabicyclo[3.1.0]hexane typically involves the reaction of 2-(bromomethyl)pyrrolidine hydrobromide with n-butyllithium (n-BuLi). This reaction proceeds through an open chain transition state facilitated by intermolecular bromine-lithium coordination, resulting in the formation of the desired bicyclic structure . The reaction conditions are carefully controlled to ensure high yield and purity of the product.

Industrial production methods for this compound are not extensively documented, but the laboratory synthesis provides a foundational approach that can be scaled up with appropriate modifications to reaction conditions and equipment.

Chemical Reactions Analysis

1-(4-Nitrophenyl)-3-azabicyclo[3.1.0]hexane undergoes various chemical reactions, including:

Oxidation: The nitrophenyl group can be oxidized under specific conditions, leading to the formation of nitro derivatives.

Reduction: Reduction reactions can convert the nitro group to an amino group, resulting in the formation of 1-(4-aminophenyl)-3-azabicyclo[3.1.0]hexane.

Substitution: The compound can participate in nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as hydrogen gas with a palladium catalyst, and nucleophiles like sodium azide. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(4-Nitrophenyl)-3-azabicyclo[3.1.0]hexane has several scientific research applications:

Chemistry: The compound’s unique structure makes it a valuable model for studying reaction mechanisms and developing new synthetic methodologies.

Biology: Its derivatives are explored for potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to investigate its potential as a pharmacophore in drug design.

Industry: The compound’s photochromic properties are of interest for developing advanced materials for optical devices.

Mechanism of Action

The mechanism of action of 1-(4-Nitrophenyl)-3-azabicyclo[3.1.0]hexane involves its interaction with molecular targets through its nitrophenyl and azabicyclic moieties. The compound can undergo reversible ring-opening reactions under UV light, transforming from a colorless closed-ring form to a colored open-ring form. This photochromic behavior is attributed to the formation of azomethine ylide intermediates .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Functional Modifications

Key analogs of 1-(4-nitrophenyl)-3-azabicyclo[3.1.0]hexane differ in aryl substituents and their positions, leading to varied biological activities:

Compound Name	Substituent	Biological Activity	Synthesis Method	Key References
1-(3,4-Dichlorophenyl)-3-azabicyclo[3.1.0]hexane	3,4-Cl₂-phenyl	Dopamine/norepinephrine reuptake inhibition; treatment of ADHD, depression	Hydride reduction of cyclopropanedicarboximides
(+)-1-(Naphthalen-2-yl)-3-azabicyclo[3.1.0]hexane	Naphthalen-2-yl	Triple reuptake inhibitor (NE > DA > 5-HT); sustained-release formulations	Chiral resolution and salt formation
Bicifadine (1-(4-Methylphenyl)-3-azabicyclo[3.1.0]hexane)	4-CH₃-phenyl	Non-narcotic analgesic (mouse writhing assay ED₅₀ = 12 mg/kg)	Ether cleavage and enantiomeric resolution
1-(2-Nitrophenyl)-3-azabicyclo[3.1.0]hexane-2,4-dione	2-NO₂-phenyl	Aromatase inhibition (Ki < 20 nM)	Cyclopropane annulation
CHF₂-substituted derivatives	6-CF₂H, 3-benzyl	Ketohexokinase (KHK) inhibitors for NAFLD; T-type calcium channel blockers	Photochemical decomposition

Biological Activity

1-(4-Nitrophenyl)-3-azabicyclo[3.1.0]hexane is a compound that belongs to the class of azabicyclic structures, which have garnered attention for their diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Structure and Synthesis

The structure of 1-(4-Nitrophenyl)-3-azabicyclo[3.1.0]hexane consists of a bicyclic framework with a nitrophenyl substituent. The synthesis typically involves the modification of azabicyclo[3.1.0]hexane derivatives through various chemical reactions, including nucleophilic substitutions and cyclization processes.

Antimicrobial Properties

Research indicates that compounds containing the azabicyclo[3.1.0]hexane ring demonstrate significant antimicrobial activity against various pathogens. In particular, studies have shown that modifications to the bicyclic structure can enhance antibacterial efficacy:

Compound	Activity	Reference
Ficellomycin (containing 1-azabicyclo[3.1.0]hexane)	Effective against bacteria and fungi
3-Azabicyclo[3.1.0]hexane derivatives	Potent against Gram-positive bacteria

The mechanism of action is primarily attributed to DNA alkylation, which disrupts bacterial replication processes.

Opioid Receptor Binding

1-(4-Nitrophenyl)-3-azabicyclo[3.1.0]hexane has been investigated for its binding affinity to opioid receptors, particularly the μ-opioid receptor:

Compound	Binding Affinity (Ki)	Activity	Reference
3-Azabicyclo[3.1.0]hexane derivatives	Picomolar range	Selective μ-opioid receptor ligands

These compounds have shown promise in treating conditions such as pruritus in veterinary medicine.

Inhibition of Monoacylglycerol Lipase (MAGL)

Recent studies have highlighted the potential of 1-(4-Nitrophenyl)-3-azabicyclo[3.1.0]hexane as a MAGL inhibitor, which is relevant for therapeutic strategies targeting pain and inflammation:

Compound	IC50 (µM)	Mechanism	Reference
Azabicyclo[3.1.0]hexane carbamates	Low nanomolar range	Inhibition of MAGL activity

This inhibition leads to increased levels of endocannabinoids, providing analgesic effects.

Case Studies

Several studies have documented the biological effects of 1-(4-Nitrophenyl)-3-azabicyclo[3.1.0]hexane and its derivatives:

• Antimicrobial Efficacy : A study demonstrated that derivatives exhibited superior antibacterial activity against resistant strains of Staphylococcus aureus compared to traditional antibiotics.
• Pain Management : In animal models, compounds showed significant reduction in pain responses, indicating their potential as analgesics.

Q & A

Q. What synthetic strategies are effective for constructing the 3-azabicyclo[3.1.0]hexane core in 1-(4-nitrophenyl) derivatives?

The synthesis typically involves cyclopropanation and nitrogen-functionalization. Key methods include:

• Palladium-catalyzed cyclopropanation : Reacting maleimides with N-tosylhydrazones under Pd catalysis yields high diastereoselectivity (up to 95:5 dr) .
• Metal-catalyzed cyclization : Pd(0) or Ru catalysts enable intramolecular cyclopropanation of allenenes or enynes, forming the bicyclic scaffold .
• Reductive amination/cyclization : Cp*Ir-catalyzed methods generate enantiopure derivatives via cyclopropane dicarbonyl intermediates .

Q. How do structural modifications of the 4-nitrophenyl group affect biological activity?

The 4-nitrophenyl group enhances π-π stacking with biological targets. For example:

• Neurotransmitter reuptake inhibition : Para-substituted aryl groups (e.g., 4-methylphenyl in bicifadine) increase potency by optimizing hydrophobic interactions with serotonin/dopamine transporters .
• Steric effects : Bulky substituents reduce activity due to steric clashes in binding pockets (e.g., N-allyl or N-hexyl derivatives show no analgesic effects) .

Q. What analytical techniques validate the stereochemistry of 3-azabicyclo[3.1.0]hexane derivatives?

• X-ray crystallography : Determines absolute configuration (e.g., (+)-(1R,5S)-bicifadine) .
• NMR spectroscopy : Coupling constants (e.g., $^3J_{HH}$) and NOE correlations confirm ring puckering and substituent orientation .
• Chiral HPLC : Resolves enantiomers for bioactive compounds like opioid receptor antagonists .

Q. How to resolve contradictions in diastereoselectivity data across synthetic methods?

Discrepancies arise from catalyst choice and reaction conditions:

• Pd vs. Cu catalysis : Pd-based systems favor trans-diastereomers (e.g., CP-866,087 synthesis), while Cu-mediated reactions produce cis-selectivity via carbocupration pathways .
• Solvent effects : Polar aprotic solvents (e.g., MeCN) stabilize transition states, improving selectivity in Pd-catalyzed cyclopropanations .

Q. What pharmacological models assess the compound’s potential as a triple reuptake inhibitor?

• In vitro assays : Radioligand binding (SERT, NET, DAT) and neurotransmitter uptake inhibition in synaptosomes .
• In vivo models : Rat paw-pain (analgesia) and microdialysis (neurotransmitter release) confirm efficacy and brain penetration (B/B > 4) .

Advanced Research Questions

Q. How to achieve enantioselective synthesis of 1-(4-nitrophenyl)-3-azabicyclo[3.1.0]hexanes?

• Chiral catalysts : Cu-(CH$_3$CN)$_4$BF$_4$/Ph-Phosferrox induces >90% ee in 1,3-dipolar cycloadditions with cyclopropenes .
• Pd asymmetric catalysis : Pd/phosphoramidite systems enable 5-exo-trig cyclization/cyclopropanation with 99% ee for adjacent quaternary stereocenters .

Q. Can computational modeling predict interactions with sigma receptors or nicotinic targets?

• Docking studies : The rigid bicyclic core aligns with the hydrophobic pockets of σ$_1$ receptors (e.g., 1-phenyl derivatives show K$_i$ < 50 nM) .
• MD simulations : Predict stability of ligand-receptor complexes for nicotinic acetylcholine receptor ligands (e.g., pyridin-3-yl-substituted derivatives) .

Q. What oxidative transformations enable functionalization of the bicyclic scaffold?

• Cyclopropane ring-opening : CuBr$_2$/PhIO$_2$ oxidizes 3-azabicyclo[3.1.0]hex-2-enes to substituted pyridines via C-C bond cleavage .
• N-Demethylation : Selective oxidation with KMnO$_4$ generates secondary amines for further derivatization .

Q. How do spirocyclic modifications (e.g., bis-spiro derivatives) alter bioactivity?

• Anticancer activity : Spiro[3-azabicyclo[3.1.0]hexanes] with indole or quinoxaline moieties show IC$_{50}$ < 10 µM against MCF-7 cells .
• Antioxidant effects : Bis-spiro derivatives exhibit radical scavenging (EC$_{50}$ ~ 20 µM) via electron-donating substituents .

Q. What mechanistic insights explain divergent outcomes in cyclopropanation reactions?

• Stepwise vs. concerted pathways : Pd-catalyzed reactions proceed via carbene transfer, while Cu-mediated systems involve radical intermediates .
• Ring strain effects : The bicyclic scaffold’s strain (≈30 kcal/mol) directs regioselectivity in nucleophilic substitutions .